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molecular formula C8H5N3S B8603089 5-Phenyl-3H-1,2,4-triazole-3-thione CAS No. 63479-91-4

5-Phenyl-3H-1,2,4-triazole-3-thione

Cat. No. B8603089
CAS RN: 63479-91-4
M. Wt: 175.21 g/mol
InChI Key: QUTVANCFTJYKEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05798374

Procedure details

The starting material 2-bromo-5-nitrothiazole was prepared by treating 2-amino-5-nitrothiazole (Aldrich) with sodium nitrite and hydrogen bromide (Fr. Demande 2,015,434, 1970). 3-Phenyl-1,2,4-triazole-5-thione (E. Hogarth, J. Chem. Soc. (1949) 1163) was prepared by first reacting benzoyl chloride with thiosemicarbazide in pyridine at 0° C. to give benzoyl thiosemicarbazide. Benzoyl thiosemicarbazide was treated with potassium hydroxide in ethanol to give 3-phenyl-1,2,4-triazole-5-thione. 3-Phenyl-1,2,4-triazole-5-thione (1.77 g) was then dissolved in 50 mL of methanol and treated with 0.57 g of 95% sodium methoxide, and then with 2-bromo-5-nitrothiazole (2.09 g). The mixture was stirred at room temperature for 2 hours and the precipitated sodium bromide was removed by filtration. The methanol was evaporated and the product crystallized from ethanol and water to give 1.5 g of 3-[(5-nitrothiazol-2-yl)mercapto]-5-phenyl-1,2,4-triazole, a white solid, MP 155°-157° C.
Name
Benzoyl thiosemicarbazide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
3-phenyl-1,2,4-triazole-5-thione

Identifiers

REACTION_CXSMILES
[C:1]([NH:9][NH:10][C:11]([NH2:13])=[S:12])(=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[OH-].[K+]>C(O)C>[C:2]1([C:1]2[N:9]=[N:10][C:11](=[S:12])[N:13]=2)[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
Benzoyl thiosemicarbazide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)NNC(=S)N
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[K+]
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-phenyl-1,2,4-triazole-5-thione
Type
product
Smiles
C1(=CC=CC=C1)C=1N=NC(N1)=S

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.